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Compound of Interest

Compound Name: YS-363

Cat. No.: B12370453

Essential Safety and Handling Guide for YS-363

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of YS-363. As a novel, potent compound, adherence to
stringent safety measures is paramount to ensure the well-being of laboratory personnel and to
maintain a safe research environment.

YS-363 is a quinazoline-based, selective, and reversible Epidermal Growth Factor Receptor
(EGFR) antagonist. It has demonstrated potent inhibitory activity against both wild-type and
L858R mutant forms of EGFR, with ICso values of 0.96 nM and 0.67 nM, respectively.[1]
Developed for potential application in non-small cell lung cancer, its high potency necessitates
careful handling.[1]

While one supplier Safety Data Sheet (SDS) classifies YS-363 as not a hazardous substance
or mixture, it is crucial to treat it with the caution required for a highly potent active
pharmaceutical ingredient (HPAPI), given its mechanism of action as a kinase inhibitor.[2] The
following guidelines are based on best practices for handling potent compounds, including
other EGFR inhibitors and antineoplastic agents.

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is the first line of defense against exposure. The following table
summarizes the required equipment for handling YS-363.
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YS-363 Compound Data & PPE
Requirements

Identifier Information
Molecular Formula C30H30N403[2]
Molecular Weight 494.58[2]

CAS Number 2470908-90-6[2]

Hazard Classification

Not classified as hazardous by one supplier
SDSJ2]. However, due to its high potency as a
kinase inhibitor, it should be handled as a

potentially hazardous compound.

Eye Protection

Chemical safety goggles or safety glasses with
side-shields are mandatory to protect against
splashes.[1] A face shield should be used when

there is a significant risk of splashing.

Hand Protection

Chemical-resistant gloves (e.g., nitrile) are
required.[1] It is recommended to wear two pairs
of chemotherapy-grade gloves when handling
the pure compound or concentrated solutions.[3]
Gloves should be inspected for integrity before

each use and changed regularly.

Body Protection

A lab coat is required to prevent skin contact.[1]
For procedures with a higher risk of
contamination, a disposable gown resistant to

chemical permeation is recommended.

Respiratory Protection

A NIOSH-approved respirator is recommended,
especially when handling the powder form or if
ventilation is inadequate.[1] All handling of
powdered YS-363 should be performed in a
certified chemical fume hood or a ventilated

balance enclosure to avoid inhalation of dust.[4]
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Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational workflow is critical for minimizing exposure risk.
e Preparation:
o Designate a specific area within the laboratory for handling YS-363.

o Ensure a chemical fume hood or other ventilated enclosure is certified and functioning
correctly.

o Assemble all necessary materials, including the compound, solvents, and equipment,
within the designated area before starting work.

o Verify that an emergency eyewash and shower are accessible and operational.
e Donning PPE:

o Put on all required PPE as outlined in the table above before entering the designated
handling area.

e Compound Handling:

o Weighing: Conduct all weighing of powdered YS-363 within a ventilated balance enclosure
or chemical fume hood to prevent inhalation of airborne patrticles.

o Reconstitution: When preparing solutions, add the solvent to the powdered compound
slowly to avoid splashing.

o General Handling: Perform all manipulations of YS-363, both in solid and liquid form,
within a chemical fume hood.[1] Avoid contact with skin and eyes.[1]

e Post-Handling:
o Decontaminate all surfaces and equipment after use.

o Remove PPE in the correct order to avoid cross-contamination.
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o Wash hands thoroughly with soap and water after removing gloves.[5]

Disposal Plan

Proper disposal is essential to prevent environmental contamination and ensure regulatory
compliance.

o Waste Classification: All materials contaminated with YS-363, including unused compound,
solutions, contaminated labware (e.g., pipette tips, vials), and PPE, must be treated as
hazardous chemical waste.[6]

e \Waste Collection:

o Collect solid and liquid waste in separate, dedicated, and clearly labeled hazardous waste
containers.[6]

o The container label should include "Hazardous Waste" and the chemical name "YS-363".

o Do not mix YS-363 waste with other waste streams unless compatibility has been
confirmed.[6]

o Storage: Store waste containers in a designated, secure, and well-ventilated area, away
from incompatible materials.[6]

» Final Disposal: Arrange for the disposal of hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.[5][6] Incineration at a permitted facility is the preferred method.[6] Do not dispose
of YS-363 down the drain or in regular trash.[5][6]

Visual Workflow for Safe Handling of YS-363
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Caption: Step-by-step workflow for the safe handling of YS-363 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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